Cas no 186550-26-5 (3'-methoxybiphenyl-4-sulfonyl chloride)

3'-Methoxybiphenyl-4-sulfonyl chloride is a sulfonylation reagent commonly employed in organic synthesis, particularly for introducing sulfonyl groups into target molecules. Its biphenyl core, substituted with a methoxy group at the 3'-position, enhances reactivity and selectivity in sulfonylation reactions. The sulfonyl chloride moiety is highly electrophilic, facilitating efficient coupling with nucleophiles such as amines or alcohols to form sulfonamides or sulfonate esters. This compound is valued for its stability under controlled conditions and its utility in constructing complex intermediates for pharmaceuticals, agrochemicals, and materials science. Proper handling under inert atmospheres is recommended due to its moisture sensitivity.

3'-methoxybiphenyl-4-sulfonyl chloride structure

186550-26-5 structure

Product Name:3'-methoxybiphenyl-4-sulfonyl chloride

CAS No:186550-26-5

MF:C₁₃H₁₁ClO₃S

MW:282.742641687393

MDL:MFCD06409270

CID:114850

PubChem ID:10826798

Update Time:2025-05-27

3'-methoxybiphenyl-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- [1,1'-Biphenyl]-4-sulfonylchloride, 3'-methoxy-
- 3-Methoxy-Biphenyl-4-Sulfonyl Chloride
- 3'-Methoxybiphenyl-4-sulfonyl chloride
- 3'-METHOXY-BIPHENYL-4-SULFONYL CHLORIDE
- 3′-Methoxybiphenyl-4-sulfonyl chloride
- 4-(3-methoxyphenyl)benzenesulfonyl chloride
- 3'-METHOXY[1,1'-BIPHENYL]-4-SULFONYL CHLORIDE
- [1,1'-BIPHENYL]-4-SULFONYL CHLORIDE, 3'-METHOXY-
- A813056
- SCHEMBL2325334
- AS-64339
- MFCD06409270
- 3/'-METHOXY-BIPHENYL-4-SULFONYL CHLORIDE
- 3'-methoxy-[1,1'-biphenyl]-4-sulfonylchloride
- 3'-methoxy-[1,1'-biphenyl]-4-sulfonyl chloride
- 186550-26-5
- 4-(3-methoxyphenyl)benzene-1-sulfonyl chloride
- J-011978
- AKOS000813790
- EN300-239659
- F9995-0471
- FT-0723252
- DTXSID00445492
- STL302110
- DB-016335
- 3'-methoxybiphenyl-4-sulfonyl chloride
- MDL： MFCD06409270
- Inchi： 1S/C13H11ClO3S/c1-17-12-4-2-3-11(9-12)10-5-7-13(8-6-10)18(14,15)16/h2-9H,1H3
- InChI Key： DVQBUJTYQXKLKZ-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC(=CC=1)C1C=CC=C(C=1)OC)(=O)=O

Computed Properties

Exact Mass: 282.01200
Monoisotopic Mass: 282.0117431g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 355
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 51.8Å²

Experimental Properties

Density: 1.313
Melting Point: 80-84℃
Boiling Point: 402.968°C at 760 mmHg
Flash Point: 197.508°C
Refractive Index: 1.578
PSA: 51.75000
LogP: 4.37050
Sensitiveness: Moisture Sensitive

3'-methoxybiphenyl-4-sulfonyl chloride Security Information

HazardClass：8

3'-methoxybiphenyl-4-sulfonyl chloride Pricemore >>

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